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Compound of Interest

Compound Name: N-Methyl Amisulpride

Cat. No.: B609603 Get Quote

Essential Safety and Handling of N-Methyl
Amisulpride
Disclaimer: This document provides safety and logistical information for N-Methyl Amisulpride
based on available data for Amisulpride. N-Methyl Amisulpride is the N-methylated analogue

of Amisulpride and may have a different toxicological profile.[1][2][3][4] A comprehensive,

substance-specific risk assessment should be conducted before handling N-Methyl
Amisulpride.

This guide is intended for researchers, scientists, and drug development professionals to

ensure a safe laboratory environment when handling N-Methyl Amisulpride. Strict adherence

to these procedural steps will minimize exposure risks and ensure proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)
N-Methyl Amisulpride is a benzamide derivative and an analogue of Amisulpride, an

antipsychotic drug.[1][5] Amisulpride is classified as harmful if swallowed.[6] Given the

structural similarity, N-Methyl Amisulpride should be handled with care to avoid all personal

contact, including inhalation and skin contact.[7]

The following table summarizes the recommended PPE for handling N-Methyl Amisulpride,

based on the safety data for Amisulpride.
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Operation
Required Personal Protective Equipment

(PPE)

Weighing and Aliquoting

Double Nitrile Gloves, Disposable Gown/Lab

Coat, Safety Goggles with Side Shields or Face

Shield, N95 or higher Respirator

Solution Preparation

Double Nitrile Gloves, Disposable Gown/Lab

Coat, Safety Goggles with Side Shields or Face

Shield

General Laboratory Handling Nitrile Gloves, Lab Coat, Safety Glasses

Spill Cleanup

Double Nitrile Gloves, Disposable Gown, Safety

Goggles and Face Shield, N95 or higher

Respirator

Waste Disposal Nitrile Gloves, Lab Coat

Note: For procedures with a high risk of aerosolization, such as sonication or vortexing, it is

strongly recommended to work within a certified chemical fume hood or a biological safety

cabinet.

Quantitative Data Summary
The following table summarizes key quantitative data for Amisulpride. Specific data for N-
Methyl Amisulpride is not currently available.

Parameter Value Source

Molecular Formula C18H29N3O4S [1]

Molecular Weight 383.51 g/mol [1]

Melting Point 126 - 127 °C (Amisulpride) [8]

Solubility
Slightly soluble in water

(Amisulpride)
[8]

Occupational Exposure Limits

(OELs)
No data available [9]
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Operational Plan for Handling N-Methyl Amisulpride
A systematic approach is crucial to minimize exposure risk. The following workflow outlines the

key steps from receiving the compound to its final disposal.

Experimental Workflow Diagram

Receiving and Storage Handling and Preparation Cleanup and Decontamination

1. Receiving:
Visually inspect package for damage.

2. Unpacking:
Don appropriate PPE.

Unpack in a designated area.

3. Storage:
Store in a tightly sealed container.

Keep in a cool, dry, well-ventilated area.

4. Weighing and Aliquoting:
Use a chemical fume hood.
Utilize dedicated equipment.

5. Solution Preparation:
Prepare solutions in a fume hood.

Add solvent to powder slowly.

6. Experimentation:
Follow standard laboratory procedures.

Maintain PPE throughout.

7. Decontamination:
Clean work surfaces with a suitable solvent.

Follow with soap and water wash.

8. PPE Removal:
Remove and dispose of PPE as hazardous waste.

Click to download full resolution via product page

Caption: Workflow for handling N-Methyl Amisulpride.

Step-by-Step Handling Protocol
Receiving and Unpacking:

Upon receipt, visually inspect the outer packaging for any signs of damage or leakage.

Don the appropriate PPE as outlined in the table above before handling the package.

Transport the unopened package to a designated receiving area, preferably with controlled

ventilation.

Weighing and Aliquoting:
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Perform all weighing and aliquoting of N-Methyl Amisulpride powder inside a certified

chemical fume hood to minimize inhalation exposure.

Use dedicated spatulas and weighing boats.

Clean the balance and surrounding surfaces with a suitable decontaminating solution

(e.g., 70% ethanol) after each use.

Solution Preparation:

Prepare solutions in a chemical fume hood.

Add the solvent to the accurately weighed N-Methyl Amisulpride powder slowly to avoid

splashing.

Disposal Plan for N-Methyl Amisulpride
Proper disposal of N-Methyl Amisulpride and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Disposal Workflow Diagram

Waste Segregation and Collection Final Disposal

1. Solid Waste:
- Contaminated PPE

- Weighing boats
- Empty vials

3. Collection:
Place in designated, labeled
hazardous waste containers.

2. Liquid Waste:
- Unused solutions
- Solvent rinsates

4. Temporary Storage:
Store waste containers in a secure,

secondary containment area.

5. Professional Disposal:
Arrange for pickup by a licensed

hazardous waste disposal service.

Click to download full resolution via product page

Caption: Disposal workflow for N-Methyl Amisulpride waste.
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Step-by-Step Disposal Protocol
Waste Segregation:

Solid Waste: All disposable items that have come into contact with N-Methyl Amisulpride,

including gloves, weighing paper, and empty vials, must be considered hazardous waste.

Liquid Waste: Unused solutions containing N-Methyl Amisulpride and solvent rinsates

from cleaning contaminated glassware must be collected as hazardous liquid waste.

Sharps: Needles and syringes should be disposed of in a designated sharps container.

Waste Collection:

Collect solid waste in a clearly labeled, durable, and leak-proof container lined with a

plastic bag.

Collect liquid waste in a sealed, compatible container (e.g., glass or polyethylene). Do not

mix incompatible waste streams.

Labeling and Storage:

Clearly label all waste containers with "Hazardous Waste," the name of the chemical (N-
Methyl Amisulpride), and the accumulation start date.

Store waste containers in a designated, secure area away from general laboratory traffic.

Final Disposal:

Dispose of all N-Methyl Amisulpride waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

[7]

Do not dispose of N-Methyl Amisulpride down the drain. This can lead to environmental

contamination as wastewater treatment facilities may not effectively remove such

compounds.[10]
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Decontaminate empty containers before disposal if permitted by your institution's policy.

The rinsate should be collected as hazardous liquid waste.[10] Otherwise, dispose of

empty containers as hazardous solid waste.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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